![molecular formula C19H21N5OS B2787088 3-[2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one CAS No. 688793-38-6](/img/no-structure.png)
3-[2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
Description
This compound is a complex organic molecule that is related to the class of compounds known as thieno[3,2-d]pyrimidines . The presence of the carbonyl group (C=O) attached to the piperazine ring and the hydrophobic biphenyl ring were found to be the most important features responsible for the D3 selectivity over D2 .
Synthesis Analysis
The synthesis of related compounds involves heating thiophene-2-carboxamides in formic acid to afford thieno[3,2-d]pyrimidin-4-ones . Alternatively, the reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides .Mechanism of Action
Future Directions
The future directions for research on this compound could include further investigation into its mechanism of action, potential biological activity, and its synthesis. This compound could potentially be further utilized to design and develop selective and potent dopamine agonists to treat Parkinson’s disease .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one' involves the synthesis of the pyrido[2,3-d]pyrimidin-4-one ring system, followed by the addition of a sulfanyl group and a 2-(4-phenylpiperazin-1-yl)ethyl group.", "Starting Materials": [ "2-aminopyridine", "ethyl acetoacetate", "thiourea", "4-phenylpiperazine", "ethyl bromoacetate", "sodium ethoxide", "sodium hydride", "methyl iodide", "sodium sulfide", "acetic acid", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Synthesis of pyrido[2,3-d]pyrimidin-4-one ring system", "a. React 2-aminopyridine with ethyl acetoacetate in the presence of acetic acid to form ethyl 2-amino-3-cyano-4-pyridone.", "b. React ethyl 2-amino-3-cyano-4-pyridone with thiourea in the presence of hydrochloric acid to form 2-amino-3-cyano-4-thiopyridone.", "c. React 2-amino-3-cyano-4-thiopyridone with sodium hydroxide to form pyrido[2,3-d]pyrimidin-4-one.", "Step 2: Addition of sulfanyl group", "a. React pyrido[2,3-d]pyrimidin-4-one with sodium sulfide in the presence of water to form pyrido[2,3-d]pyrimidin-4-one-2-thiol.", "b. React pyrido[2,3-d]pyrimidin-4-one-2-thiol with methyl iodide in the presence of sodium hydride to form pyrido[2,3-d]pyrimidin-4-one-2-methylthio.", "Step 3: Addition of 2-(4-phenylpiperazin-1-yl)ethyl group", "a. React 4-phenylpiperazine with ethyl bromoacetate in the presence of sodium ethoxide to form ethyl 4-phenylpiperazine-1-carboxylate.", "b. React ethyl 4-phenylpiperazine-1-carboxylate with sodium hydride in the presence of methyl iodide to form 2-(4-phenylpiperazin-1-yl)ethanol.", "c. React pyrido[2,3-d]pyrimidin-4-one-2-methylthio with 2-(4-phenylpiperazin-1-yl)ethanol in the presence of acetic acid to form the final compound '3-[2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one'." ] } | |
CAS No. |
688793-38-6 |
Molecular Formula |
C19H21N5OS |
Molecular Weight |
367.47 |
IUPAC Name |
3-[2-(4-phenylpiperazin-1-yl)ethyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C19H21N5OS/c25-18-16-7-4-8-20-17(16)21-19(26)24(18)14-11-22-9-12-23(13-10-22)15-5-2-1-3-6-15/h1-8H,9-14H2,(H,20,21,26) |
InChI Key |
FWHHOFIJGVXXDR-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CCN2C(=O)C3=C(NC2=S)N=CC=C3)C4=CC=CC=C4 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-tert-butyl-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)benzamide](/img/structure/B2787012.png)
![1-methyl-3-(3-oxobutan-2-yl)-7-phenyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2787018.png)
![1-(5-Fluoro-1-benzothiophene-2-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine](/img/structure/B2787020.png)
![7-isopropyl-1,3-dimethyl-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2787024.png)
![tert-Butyl 3-ethynyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate](/img/structure/B2787025.png)
![N-(1-Cyanocyclohexyl)-2-[(2S,4S)-4-methoxy-2-(pyrrolidin-1-ylmethyl)pyrrolidin-1-yl]acetamide](/img/structure/B2787028.png)
